Cas no 359-88-6 (Methyl 3-Methoxy-2-(trifluoromethyl)propanoate)

• Product Name: Methyl 3-Methoxy-2-(trifluoromethyl)propanoate
• CAS No: 359-88-6
• MF: C₆H₉F₃O₃
• MW: 186.129072904587
• MDL: MFCD04038322
• CID: 304607
• Update Time: 2025-11-06

Methyl 3-Methoxy-2-(trifluoromethyl)propanoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-Methoxy-2-(trifluoroMethyl)propanoate
• Methyl 3-methoxy-2-(trifluoromethyl)propionate
• Propanoic acid,3,3,3-trifluoro-2-(methoxymethyl)-, methyl ester
• methyl 3,3,3-trifluoro-2-(methoxymethyl)propanoate
• Methyl 3-Methoxy-2-(trifluoromethyl)propanoate

• MDL： MFCD04038322
• Inchi： 1S/C6H9F3O3/c1-11-3-4(5(10)12-2)6(7,8)9/h4H,3H2,1-2H3
• InChI Key： KTALKIZNEWWMIE-UHFFFAOYSA-N
• SMILES： FC(C(C(=O)OC)COC)(F)F

Computed Properties

• Exact Mass: 186.05000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 5

Experimental Properties

• PSA: 35.53000
• LogP: 0.98430

Methyl 3-Methoxy-2-(trifluoromethyl)propanoate Security Information

• Hazard Statement： Flammable
• Hazardous Material transportation number：UN 3272
• Hazard Category Code： 10
• Safety Instruction： S16
• Hazardous Material Identification：
• HazardClass：IRRITANT, FLAMMABLE
• Risk Phrases：R10

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters

Additional information on Methyl 3-Methoxy-2-(trifluoromethyl)propanoate

Recent Advances in the Application of Methyl 3-Methoxy-2-(trifluoromethyl)propanoate (CAS: 359-88-6) in Chemical Biology and Pharmaceutical Research

Methyl 3-Methoxy-2-(trifluoromethyl)propanoate (CAS: 359-88-6) is a fluorinated ester compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its trifluoromethyl group and methoxy ester functionality, serves as a valuable building block in the synthesis of bioactive molecules, including potential drug candidates and agrochemicals. The unique physicochemical properties imparted by the trifluoromethyl group, such as enhanced metabolic stability and lipophilicity, make this compound particularly attractive for medicinal chemistry applications.

Recent studies have explored the synthetic utility of Methyl 3-Methoxy-2-(trifluoromethyl)propanoate in the construction of complex molecular architectures. A 2023 publication in the Journal of Fluorine Chemistry demonstrated its effectiveness as a precursor for the synthesis of trifluoromethyl-substituted heterocycles, which are prevalent scaffolds in many FDA-approved drugs. The researchers developed a novel cascade reaction utilizing this compound to generate pyrrolidine derivatives with high diastereoselectivity, showcasing its potential in asymmetric synthesis.

In pharmaceutical applications, Methyl 3-Methoxy-2-(trifluoromethyl)propanoate has shown promise as a key intermediate in the development of protease inhibitors. A recent study published in Bioorganic & Medicinal Chemistry Letters (2024) reported its use in the synthesis of novel NS3/4A protease inhibitors for hepatitis C treatment. The trifluoromethyl group was found to significantly enhance the binding affinity of the inhibitors to the target enzyme while improving their pharmacokinetic properties.

The compound's role in agrochemical research has also expanded, with several patents filed in 2023-2024 describing its incorporation into new generation fungicides and herbicides. The trifluoromethyl group contributes to improved pesticidal activity and environmental stability of these agrochemicals. Notably, researchers at a leading agricultural chemical company have developed a series of derivatives showing remarkable efficacy against resistant strains of fungal pathogens.

From a mechanistic perspective, computational chemistry studies have provided insights into the electronic effects of the trifluoromethyl group in Methyl 3-Methoxy-2-(trifluoromethyl)propanoate. Density functional theory (DFT) calculations published in The Journal of Physical Chemistry A (2024) revealed how this group influences the compound's conformational preferences and reactivity patterns, information that is crucial for rational drug design.

Recent advances in synthetic methodology have improved the accessibility of Methyl 3-Methoxy-2-(trifluoromethyl)propanoate. A 2024 Nature Communications paper described an efficient continuous-flow synthesis route that significantly reduces production costs while maintaining high purity. This technological advancement is expected to facilitate broader adoption of the compound in both academic and industrial settings.

Looking forward, Methyl 3-Methoxy-2-(trifluoromethyl)propanoate continues to show great potential in various research areas. Current investigations are exploring its use in the development of PET imaging agents, where the fluorine atoms could serve as radiolabeling sites. Additionally, its application in materials science, particularly in the synthesis of fluorinated polymers with unique properties, represents an emerging research direction. As synthetic methodologies evolve and our understanding of fluorine effects deepens, this compound is poised to play an increasingly important role in chemical biology and pharmaceutical innovation.